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Compound of Interest

Compound Name: 1-Benzylpiperidin-3-ol

Cat. No.: B057625 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Benzylpiperidin-3-ol

As a pivotal intermediate in pharmaceutical research and drug development, 1-
Benzylpiperidin-3-ol (CAS No. 14813-01-5) is a compound that demands a thorough

understanding of its properties and associated hazards.[1][2][3] This guide, intended for

laboratory researchers and drug development professionals, provides a comprehensive

overview of its safety, handling, and emergency protocols, moving beyond mere procedural

lists to explain the scientific rationale behind each recommendation.

Core Chemical Identity and Physical Properties
A foundational understanding of 1-Benzylpiperidin-3-ol's physical and chemical

characteristics is essential for predicting its behavior in experimental settings and for

implementing appropriate safety controls. The compound is typically a colorless to light yellow,

clear liquid.[3][4] Its hygroscopic nature necessitates specific storage conditions to prevent

degradation.[3][5]
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Property Value Source(s)

CAS Number 14813-01-5 [2][3]

Molecular Formula C₁₂H₁₇NO [2][3][6]

Molecular Weight 191.27 g/mol [1][2][3]

Appearance
Colorless to light yellow clear

liquid
[3][4]

Boiling Point 140-142°C @ 6 mmHg [3][4][5]

Density ~1.056 g/cm³ [3][5]

Flash Point >110°C (>230°F) [3][5]

Storage Temperature
Room Temperature, under

inert atmosphere
[3]

Solubility
Slightly soluble in DMSO and

Methanol
[3][5]

Sensitivity
Hygroscopic (sensitive to

moisture)
[3][7]

Hazard Identification and Toxicological Profile
1-Benzylpiperidin-3-ol is classified as hazardous.[8] The primary routes of exposure are

ingestion, inhalation, and skin or eye contact. The hydrochloride salt of this compound is

explicitly noted to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[8][9] Aggregated GHS data from suppliers indicates that the base compound is toxic if

swallowed.[3][10]

The piperidine moiety is a common structural motif in many biologically active compounds, and

its derivatives can exhibit a range of toxicological effects. The benzyl group further modifies its

lipophilicity and potential interactions within biological systems.
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Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral H301 Danger
Toxic if swallowed[3]

[10]

Skin

Corrosion/Irritation
H315 Warning

Causes skin

irritation[3][7][9]

Serious Eye

Damage/Irritation
H319 Warning

Causes serious eye

irritation[3][7][9]

Specific target organ

toxicity — single

exposure

H335 Warning
May cause respiratory

irritation[3][9]

Engineering Controls and Personal Protective
Equipment (PPE)
The hierarchy of controls dictates that engineering solutions should be the first line of defense,

supplemented by appropriate PPE. The causality is clear: containing the hazard at its source is

inherently safer than relying solely on personal barriers.

Engineering Controls:

Fume Hood: All handling of 1-Benzylpiperidin-3-ol, including weighing, transferring, and

use in reactions, must be conducted within a certified chemical fume hood to prevent

inhalation of vapors or aerosols.[7]

Safety Showers & Eyewash Stations: These must be readily accessible and tested regularly.

Their proximity is crucial for immediate decontamination in the event of a significant splash.

[7][11]

Personal Protective Equipment (PPE): The selection of PPE is not a one-size-fits-all approach;

it must be based on a risk assessment of the specific procedure being performed.

Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves. Gloves

must be inspected for integrity before each use.[9] Given that no material offers permanent
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protection, it is critical to understand the breakthrough time of the glove material. Change

gloves frequently, especially after direct contact with the chemical.[12]

Eye and Face Protection: Chemical safety goggles are mandatory.[11] In procedures where

there is a heightened risk of splashing (e.g., transfers of larger quantities, reactions under

pressure), a face shield should be worn in addition to goggles.[12]

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of splashes, a chemically resistant apron should be worn over the lab coat. Ensure clothing

provides full coverage.[9][11]

Respiratory Protection: Under normal conditions of use within a functioning fume hood,

respiratory protection is not typically required.[9] However, in the event of a large spill or a

failure of engineering controls, a NIOSH-approved respirator with an appropriate cartridge

should be used by emergency response personnel.[11]
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Fig 1: PPE Selection Workflow for 1-Benzylpiperidin-3-ol

Detailed Protocols for Safe Handling and Storage
Adherence to standardized protocols minimizes the risk of exposure and preserves the integrity

of the chemical.

Handling Protocol:

Preparation: Before handling, ensure all necessary engineering controls are active and all

required PPE is donned correctly.

Dispensing: Handle in a well-ventilated place, preferably a chemical fume hood.[7][13] Avoid

breathing vapors or mist.[9][14]

Transfers: Use appropriate tools (e.g., glass pipettes, syringes) for transfers to minimize

drips and spills.

Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were worn.[9]

[11] Do not eat, drink, or smoke in the laboratory area.[9][11] Contaminated clothing should

be removed immediately and washed before reuse.[9]

Storage Protocol:

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[7][9][10]

Environment: Store in a dry, cool, and well-ventilated area.[7][9] The compound is

hygroscopic, so storage under an inert gas like argon or nitrogen is recommended to

maintain its quality.[7]

Compatibility: Store away from incompatible materials such as strong oxidizing agents and

strong acids.[11]

Emergency Response Protocols
Immediate and correct action during an emergency can significantly mitigate harm.
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First-Aid Measures:

Inhalation: If vapors are inhaled, immediately move the person to fresh air. If breathing is

difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[9][13]

[15]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[9][15] Seek medical attention if

irritation develops or persists.[7][9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9][15] Remove contact lenses if present and

easy to do.[9] Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting.[9][13] If the person is conscious, rinse their mouth with

water and have them drink plenty of water.[9][13] Never give anything by mouth to an

unconscious person.[9] Seek immediate medical attention.[9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][9][13]

Specific Hazards: Thermal decomposition can produce hazardous gases, including nitrogen

oxides (NOx) and carbon monoxide (CO).[9][11]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and decomposition

products.[11][13][14]

Accidental Release Measures (Spills): The response to a spill should be swift and systematic.

Ensure personal safety before addressing the spill itself.

Protocol for a Small Spill:

Ensure adequate ventilation and wear all necessary PPE (double-gloving is recommended).
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Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or dry

earth.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for chemical waste disposal.[13]

Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and

water to decontaminate the surface.

Dispose of all contaminated materials as hazardous waste.
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Fig 2: Accidental Spill Response Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b057625?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability, Reactivity, and Disposal
Reactivity: The product is generally stable under normal conditions.[10][11] Vapors may form

explosive mixtures with air, although the high flash point makes this less likely at ambient

temperatures.

Chemical Stability: Stable under recommended storage conditions.[10][11]

Conditions to Avoid: Avoid exposure to moisture due to its hygroscopic nature.[3][7] Keep

away from heat, open flames, and sparks.[11]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[11]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as nitrogen oxides and carbon monoxide may be formed.[9][11]

Disposal Considerations: Disposal of 1-Benzylpiperidin-3-ol and any contaminated materials

must be performed in accordance with all applicable federal, state, and local environmental

regulations. Contact a licensed professional waste disposal service to dispose of this material.

Do not allow the chemical to enter drains or waterways.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. chemscene.com [chemscene.com]

3. 1-Benzyl-3-piperidinol | 14813-01-5 [chemicalbook.com]

4. indiamart.com [indiamart.com]

5. 14813-01-5 CAS MSDS (1-Benzyl-3-piperidinol) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

6. srisyn.com [srisyn.com]

7. tcichemicals.com [tcichemicals.com]

8. fishersci.com [fishersci.com]

9. fishersci.es [fishersci.es]

10. echemi.com [echemi.com]

11. fishersci.com [fishersci.com]

12. pppmag.com [pppmag.com]

13. chemicalbook.com [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b057625?utm_src=pdf-body
https://www.benchchem.com/product/b057625?utm_src=pdf-body
https://www.benchchem.com/product/b057625?utm_src=pdf-body
https://www.benchchem.com/product/b057625?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-r-1-benzylpiperidin-3-ol-properties-and-applications-for-researchers-mw
https://www.chemscene.com/product/14813-01-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7718344.htm
https://www.indiamart.com/proddetail/1-benzyl-piperidin-3-ol-22232783448.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7718344.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7718344.aspx
https://www.srisyn.com/product/1-benzylpiperidin-3-ol/
https://www.tcichemicals.com/BE/en/sds/B4868_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC13425DA&productDescription=1-BENZYL-3-PIPERIDINOL+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=10473623&countryCode=ES&language=en
https://www.echemi.com/products/pd1910291003-1-benzyl-3-piperidinol.html
https://www.fishersci.com/store/msds?partNumber=AC106132500&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.chemicalbook.com/msds/3-benzylpiperidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. echemi.com [echemi.com]

15. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [Safety, handling, and MSDS for 1-Benzylpiperidin-3-ol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057625#safety-handling-and-msds-for-1-
benzylpiperidin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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